Cas no 2206-20-4 (3α-Aminocholestane)

• Product Name: 3α-Aminocholestane
• CAS No: 2206-20-4
• MF: C₂₇H₄₉N
• MW: 387.6847
• CID: 2169018
• PubChem ID: 56944454
• Update Time: 2025-08-05

3α-Aminocholestane Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-amine, (3α,5α)-
• 3α-Aminocholestane
• 3alpha-Aminocholestane
• 3AC
• Cholestan-3alpha-amine
• 3 alpha-aminocholestane
• GTPL9564
• NCI60_001917
• 3alpha-Amino-5alpha-cholestane
• G16177
• CS-8067
• AKOS040741004
• PD101090
• DA-60287
• 3
• 3+/--Aminocholestane
• (3R,5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-amine
• inverted exclamation mark-Aminocholestane
• (3alpha,5alpha)-Cholestan-3-amine
• CAA20620
• CHEMBL2009055
• (1R,3aS,3bR,5aS,7R,9aS,9bS,11aR)-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-tetradecahydro-1H-cyclopenta[a]phenanthren-7-amine
• A-Aminocholestane
• SCHEMBL2712182
• 2206-20-4
• RJNGJYWAIUJHOJ-FBVYSKEZSA-N
• MS-26419
• 3??-Aminocholestane
• HY-19776

• Inchi： 1S/C27H49N/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25H,6-17,28H2,1-5H3/t19-,20?,21-,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： RJNGJYWAIUJHOJ-DSHIFKSRSA-N
• SMILES： N([H])([H])[C@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C([H])(C1([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 387.386500567 g/mol
• Monoisotopic Mass: 387.386500567 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 26
• Molecular Weight: 387.7

Experimental Properties

• Density: 0.930±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104.5-105.5 ºC (methanol )
• Solubility: Insuluble (1.6E-6 g/L) (25 ºC),

3α-Aminocholestane Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids